![molecular formula C24H25N3O3 B279227 N-[2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-naphthamide](/img/structure/B279227.png)
N-[2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-naphthamide
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Overview
Description
N-[2-({[2-(4-morpholinyl)ethyl]amino}carbonyl)phenyl]-2-naphthamide, commonly known as MNPA, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MNPA is a small molecule inhibitor that targets the protein kinase activity of the oncogene c-Met, which is involved in cell proliferation, survival, and migration.
Mechanism of Action
MNPA inhibits the c-Met protein kinase activity by binding to the ATP-binding site of the protein kinase domain. This prevents the phosphorylation of downstream signaling molecules, leading to the inhibition of cell proliferation, survival, and migration. MNPA has been shown to be highly selective for c-Met, with minimal off-target effects on other protein kinases.
Biochemical and Physiological Effects
MNPA has been shown to have various biochemical and physiological effects depending on the specific application. In cancer therapy, MNPA has been shown to induce apoptosis, inhibit angiogenesis, and sensitize cancer cells to chemotherapy. In neuroprotection, MNPA has been shown to reduce oxidative stress, inhibit inflammation, and promote neuronal survival. In inflammation and fibrosis, MNPA has been shown to inhibit the activation of inflammatory cells and reduce the deposition of extracellular matrix proteins.
Advantages and Limitations for Lab Experiments
MNPA has several advantages for lab experiments, including its high potency, selectivity, and solubility in aqueous solutions. MNPA can be easily synthesized and purified, making it readily available for research purposes. However, MNPA also has some limitations, including its relatively short half-life and potential toxicity at high concentrations. Careful dosing and monitoring are required to ensure the safety and efficacy of MNPA in lab experiments.
Future Directions
There are several future directions for MNPA research, including the development of more potent and selective c-Met inhibitors, the investigation of MNPA in combination with other cancer therapies, and the exploration of MNPA in other disease models. Furthermore, the use of MNPA as a tool compound for studying c-Met signaling pathways may provide valuable insights into the role of c-Met in various physiological and pathological processes.
Conclusion
In conclusion, MNPA is a promising small molecule inhibitor that has potential applications in cancer therapy, neuroprotection, inflammation, and fibrosis. MNPA inhibits the c-Met protein kinase activity by binding to the ATP-binding site of the protein kinase domain, leading to the inhibition of cell proliferation, survival, and migration. MNPA has several advantages for lab experiments, including its high potency, selectivity, and solubility in aqueous solutions. However, careful dosing and monitoring are required to ensure the safety and efficacy of MNPA. Future research directions for MNPA include the development of more potent and selective c-Met inhibitors and the investigation of MNPA in combination with other cancer therapies.
Synthesis Methods
MNPA can be synthesized through a multi-step process involving the reaction of 2-naphthoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-(2-aminoethyl)morpholine. The resulting intermediate is then reacted with 2-(4-aminophenyl)acetic acid, followed by the reaction with phosgene to form the final product. The purity of MNPA can be increased through recrystallization and chromatographic purification.
Scientific Research Applications
MNPA has been extensively studied for its potential applications in cancer therapy due to its ability to inhibit the c-Met protein kinase activity. The c-Met pathway is often found to be overexpressed in various cancers, leading to increased cell proliferation, survival, and migration. MNPA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.
In addition to cancer therapy, MNPA has also been studied for its potential applications in other fields such as neuroprotection, inflammation, and fibrosis. MNPA has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. MNPA has also been shown to have anti-inflammatory effects in animal models of rheumatoid arthritis and asthma. Furthermore, MNPA has been shown to have anti-fibrotic effects in animal models of liver fibrosis and pulmonary fibrosis.
Properties
Molecular Formula |
C24H25N3O3 |
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Molecular Weight |
403.5 g/mol |
IUPAC Name |
N-[2-(2-morpholin-4-ylethylcarbamoyl)phenyl]naphthalene-2-carboxamide |
InChI |
InChI=1S/C24H25N3O3/c28-23(20-10-9-18-5-1-2-6-19(18)17-20)26-22-8-4-3-7-21(22)24(29)25-11-12-27-13-15-30-16-14-27/h1-10,17H,11-16H2,(H,25,29)(H,26,28) |
InChI Key |
ZJVUZPHPJDWGOG-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCNC(=O)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3 |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4C=C3 |
Origin of Product |
United States |
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